molecular formula C18H19N3 B8670700 1-Benzhydryl-3-(methylamino)azetidine-3-carbonitrile CAS No. 686344-69-4

1-Benzhydryl-3-(methylamino)azetidine-3-carbonitrile

Cat. No.: B8670700
CAS No.: 686344-69-4
M. Wt: 277.4 g/mol
InChI Key: SAHXFPDBSMDXCE-UHFFFAOYSA-N
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Description

1-Benzhydryl-3-(methylamino)azetidine-3-carbonitrile is a useful research compound. Its molecular formula is C18H19N3 and its molecular weight is 277.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

686344-69-4

Molecular Formula

C18H19N3

Molecular Weight

277.4 g/mol

IUPAC Name

1-benzhydryl-3-(methylamino)azetidine-3-carbonitrile

InChI

InChI=1S/C18H19N3/c1-20-18(12-19)13-21(14-18)17(15-8-4-2-5-9-15)16-10-6-3-7-11-16/h2-11,17,20H,13-14H2,1H3

InChI Key

SAHXFPDBSMDXCE-UHFFFAOYSA-N

Canonical SMILES

CNC1(CN(C1)C(C2=CC=CC=C2)C3=CC=CC=C3)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-benzhydrylazetidin-3-one (2.13 g, 8.98 mmol) in methanol (17 ml) was added methylamine hydrochloride (1.21 g, 18.0 mmol) and then acetic acid (1.03 ml, 18.0 mmol) at room temperature. After stirring for 5 minutes, solid KCN (1.17 g, 18.0 mmol) was added and the mixture was heated to 60° C. for 19 hours. The reaction was cooled; the solid product was collected by vacuum filtration, rinsed with methanol, and then dried, in vacuo, to afford I-3A-2a as a colorless solid (2.50 g, quantitative): +ESI MS (M+1) 278.3; 1H NMR (400 MHz, CD2Cl2) δ 7.43 (d, J=7.5 Hz, 4H), 7.29 (t, J=7.5 Hz, 4H), 7.23 (t, J=7.3 Hz, 2H), 4.45 (s, 1H), 3.55 (d, J=7.5 Hz, 2H), 3.15 (d, J=7.1 Hz, 2H), 2.40 (s, 3H).
Quantity
2.13 g
Type
reactant
Reaction Step One
Quantity
1.21 g
Type
reactant
Reaction Step One
Quantity
17 mL
Type
solvent
Reaction Step One
Quantity
1.03 mL
Type
reactant
Reaction Step Two
Name
Quantity
1.17 g
Type
reactant
Reaction Step Three

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